Cas no 13696-04-3 (N-[5-({5-[(5-{[(3Z)-3-amino-3-iminopropyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}carbamoyl)-1-methyl-1H-pyrrol-3-yl]-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide)

• Product name: N-[5-({5-[(5-{[(3Z)-3-amino-3-iminopropyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}carbamoyl)-1-methyl-1H-pyrrol-3-yl]-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide
• CAS No: 13696-04-3
• MF: C₂₈H₃₃N₁₁O₅
• MW: 603.6323
• CID: 1241584
• PubChem ID: 168157

N-[5-({5-[(5-{[(3Z)-3-amino-3-iminopropyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}carbamoyl)-1-methyl-1H-pyrrol-3-yl]-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-({5-[(5-{[(3Z)-3-amino-3-iminopropyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}carbamoyl)-1-methyl-1H-pyrrol-3-yl]-4-(formylamino)-1-methyl-1H-pyrrole-2-carboxamide
• N-[5-({5-[(5-{[(3Z)-3-amino-3-iminopropyl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}carbamoyl)-1-
• N,4':N,4'':N'',4'''-Quater(pyrrole-2-carboxamide), N'''-(2-amidinoethyl)-4-formamido-1,1',1'',1'''-tetramethyl-
• DTXSID60929602
• Distamycin A/4
• CHEMBL1190135
• Distamycin A4
• N,4':N',4'':N'',4'''-Tetra(pyrrole-2-carboxamide), N'''-(2-amidinoethyl)-4-formamido-1,1',1'',1'''-tetramethyl-, hydrochloride
• 1H-Pyrrole-2-carboxamide, N-(5-(((5-(((3-amino-3-iminopropyl)amino)carbonyl)-1-methyl-1H-pyrrol-3-yl)amino)carbonyl)-1-methyl-1H-pyrrol-3-yl)-4-(((4-(formylamino)-1-methyl-1H-pyrrol-2-yl)carbonyl)amino)-1-methyl-
• {5-[(5-{[5-({5-[(3-Amino-3-iminopropyl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}carbamoyl)-1-methyl-1H-pyrrol-3-yl]carbamoyl}-1-methyl-1H-pyrrol-3-yl)carbamoyl]-1-methyl-1H-pyrrol-3-yl}methanimidic acid
• 13696-04-3

• Inchi： InChI=1S/C28H33N11O5/c1-36-11-16(32-15-40)7-21(36)26(42)34-18-9-23(38(3)13-18)28(44)35-19-10-22(39(4)14-19)27(43)33-17-8-20(37(2)12-17)25(41)31-6-5-24(29)30/h7-15H,5-6H2,1-4H3,(H3,29,30)(H,31,41)(H,32,40)(H,33,43)(H,34,42)(H,35,44)
• InChI Key： JIZIWJXHFAWHNY-UHFFFAOYSA-N
• SMILES： CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NC4=CN(C(=C4)C(=O)NCCC(=N)N)C)C)C)NC=O

Computed Properties

• Exact Mass: 603.26661320g/mol
• Monoisotopic Mass: 603.26661320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 215Ų
• XLogP3: -1.9